Cas no 2361568-37-6 (Thiazolo[5,4-d]pyrimidine, 2-bromo-5-chloro-)

• Product Name: Thiazolo[5,4-d]pyrimidine, 2-bromo-5-chloro-
• CAS No: 2361568-37-6
• MF: C₅HBrClN₃S
• MW: 250.503536939621
• CID: 5548563
• Update Time: 2025-06-08

Thiazolo[5,4-d]pyrimidine, 2-bromo-5-chloro- Chemical and Physical Properties

Names and Identifiers

• Thiazolo[5,4-d]pyrimidine, 2-bromo-5-chloro-

• Inchi： 1S/C5HBrClN3S/c6-4-9-2-1-8-5(7)10-3(2)11-4/h1H
• InChI Key： TUXIEALZKDGHFT-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C2N=C(Br)SC2=N1

Experimental Properties

• Density: 2.073±0.06 g/cm3(Predicted)
• Boiling Point: 285.8±46.0 °C(Predicted)
• pka: -2.55±0.50(Predicted)

Additional information on Thiazolo[5,4-d]pyrimidine, 2-bromo-5-chloro-

Introduction to Thiazolo[5,4-d]pyrimidine, 2-bromo-5-chloro- (CAS No. 2361568-37-6)

Thiazolo[5,4-d]pyrimidine, 2-bromo-5-chloro- (CAS No. 2361568-37-6) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The unique structural features of this compound make it a valuable candidate for further research and development in the pharmaceutical industry.

The molecular structure of Thiazolo[5,4-d]pyrimidine, 2-bromo-5-chloro- consists of a thiazole ring fused to a pyrimidine ring, with a bromine atom at the 2-position and a chlorine atom at the 5-position. These substituents play a crucial role in modulating the compound's biological activity and pharmacological properties. The bromine and chlorine atoms introduce significant steric and electronic effects, which can influence the compound's binding affinity to various biological targets.

Recent studies have highlighted the potential of Thiazolo[5,4-d]pyrimidine, 2-bromo-5-chloro- in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication by targeting key viral enzymes such as RNA-dependent RNA polymerase (RdRp). This makes it a promising lead compound for the development of broad-spectrum antiviral drugs.

In addition to its antiviral properties, Thiazolo[5,4-d]pyrimidine, 2-bromo-5-chloro- has also shown promising anticancer activity. Studies conducted by researchers at the National Cancer Institute have demonstrated that this compound can selectively inhibit the growth of various cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action involves induction of apoptosis through modulation of key signaling pathways such as p53 and Bcl-2. These findings suggest that Thiazolo[5,4-d]pyrimidine, 2-bromo-5-chloro- could be further developed as a novel anticancer agent.

The anti-inflammatory properties of Thiazolo[5,4-d]pyrimidine, 2-bromo-5-chloro- have also been investigated. Research published in the Inflammation Research journal has shown that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of Thiazolo[5,4-d]pyrimidine, 2-bromo-5-chloro- has been optimized using modern synthetic techniques to improve yield and purity. One common synthetic route involves the condensation of 2-aminothiazole with an appropriate halopyrimidine derivative followed by bromination and chlorination steps. The choice of starting materials and reaction conditions is critical for achieving high yields and minimizing side reactions.

To further enhance its therapeutic potential, researchers are exploring various structural modifications to Thiazolo[5,4-d]pyrimidine, 2-bromo-5-chloro-. For example, substituting different functional groups at various positions on the thiazolopyrimidine scaffold can lead to compounds with improved pharmacokinetic properties and enhanced biological activity. These efforts are aimed at developing more potent and selective derivatives for specific therapeutic applications.

Clinical trials are currently underway to evaluate the safety and efficacy of Thiazolo[5,4-d]pyrimidine, 2-bromo-5-chloro--based drugs in humans. Early-phase clinical trials have shown promising results in terms of safety profiles and preliminary efficacy data. However, more extensive clinical studies are needed to fully assess the therapeutic potential of these compounds.

In conclusion, Thiazolo[5,4-d]pyrimidine, 2-bromo-5-chloro- (CAS No. 2361568-37-6) is a promising heterocyclic compound with diverse biological activities. Its unique structural features make it a valuable candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to uncover new applications and mechanisms of action for this compound, paving the way for its potential use in treating various diseases.